3-[2-(4-Fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione
3-[2-(4-Fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione
IM-12 is a cell-permeable indolylmaleimide that acts as a GSK-3β inhibitor. IM-12 is potent and selective enhances canonical Wnt signalling. IM-12 inhibits GSK-3β activity and subsequently increases β-catenin concentration significantly in hNPCs. When used to treat human neural progenitor cells, IM-12 promoted neuronal differentiation resulting in an increase of neuronal cells.
Brand Name:
Vulcanchem
CAS No.:
1129669-05-1
VCID:
VC0530479
InChI:
InChI=1S/C22H20FN3O2/c1-13-18(16-5-3-4-6-17(16)25-13)19-20(22(28)26(2)21(19)27)24-12-11-14-7-9-15(23)10-8-14/h3-10,24-25H,11-12H2,1-2H3
SMILES:
CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F
Molecular Formula:
C22H20FN3O2
Molecular Weight:
377.4 g/mol
3-[2-(4-Fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione
CAS No.: 1129669-05-1
Inhibitors
VCID: VC0530479
Molecular Formula: C22H20FN3O2
Molecular Weight: 377.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1129669-05-1 |
---|---|
Product Name | 3-[2-(4-Fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione |
Molecular Formula | C22H20FN3O2 |
Molecular Weight | 377.4 g/mol |
IUPAC Name | 3-[2-(4-fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione |
Standard InChI | InChI=1S/C22H20FN3O2/c1-13-18(16-5-3-4-6-17(16)25-13)19-20(22(28)26(2)21(19)27)24-12-11-14-7-9-15(23)10-8-14/h3-10,24-25H,11-12H2,1-2H3 |
Standard InChIKey | ZKJAZFUFPPSFCO-UHFFFAOYSA-N |
SMILES | CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F |
Canonical SMILES | CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F |
Appearance | Solid powder |
Description | IM-12 is a cell-permeable indolylmaleimide that acts as a GSK-3β inhibitor. IM-12 is potent and selective enhances canonical Wnt signalling. IM-12 inhibits GSK-3β activity and subsequently increases β-catenin concentration significantly in hNPCs. When used to treat human neural progenitor cells, IM-12 promoted neuronal differentiation resulting in an increase of neuronal cells. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | (E)-N2-carbamoyl-N1-((6-chloro-3-pyridyl)methyl)-N1-methylacetamidine 3-(4-fluorophenylethylamino)-1-methyl-4-(2-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione IM-1-2 compound IM-12 compound |
Reference | 1: Dadarwal D, Mapletoft RJ, Adams GP, Pfeifer LF, Creelman C, Singh J. Effect of progesterone concentration and duration of proestrus on fertility in beef cattle after fixed-time artificial insemination. Theriogenology. 2013 Mar 15;79(5):859-66. doi: 10.1016/j.theriogenology.2013.01.003. PubMed PMID: 23394971. 2: Heikal NM, Bader FM, Martins TB, Pavlov IY, Wilson AR, Barakat M, Stehlik J, Kfoury AG, Gilbert EM, Delgado JC, Hill HR. Immune function surveillance: association with rejection, infection and cardiac allograft vasculopathy. Transplant Proc. 2013 Jan-Feb;45(1):376-82. doi: 10.1016/j.transproceed.2012.04.034. Epub 2012 Sep 18. PubMed PMID: 23267802. 3: Man WL, Chen G, Yiu SM, Shek L, Wong WY, Wong WT, Lau TC. Formation of μ-dinitrogen (salen)osmium complexes via ligand-induced N···N coupling of (salen)osmium(VI) nitrides. Dalton Trans. 2010 Dec 14;39(46):11163-70. doi: 10.1039/c0dt00481b. Epub 2010 Oct 21. PubMed PMID: 20963250. 4: Schmöle AC, Brennführer A, Karapetyan G, Jaster R, Pews-Davtyan A, Hübner R, Ortinau S, Beller M, Rolfs A, Frech MJ. Novel indolylmaleimide acts as GSK-3beta inhibitor in human neural progenitor cells. Bioorg Med Chem. 2010 Sep 15;18(18):6785-95. doi: 10.1016/j.bmc.2010.07.045. Epub 2010 Jul 25. PubMed PMID: 20708937. 5: Nørregaard R, Jensen BL, Topcu SO, Wang G, Schweer H, Nielsen S, Frøkiaer J. Urinary tract obstruction induces transient accumulation of COX-2-derived prostanoids in kidney tissue. Am J Physiol Regul Integr Comp Physiol. 2010 Apr;298(4):R1017-25. doi: 10.1152/ajpregu.00336.2009. Epub 2010 Feb 10. PubMed PMID: 20147610; PubMed Central PMCID: PMC2853392. 6: GREINER RA, Braathen LR. Cost-effectiveness of biologics for moderate-to-severe psoriasis from the perspective of the Swiss healthcare system. Eur J Dermatol. 2009 Sep-Oct;19(5):494-9. doi: 10.1684/ejd.2009.0725. Epub 2009 Jun 5. PubMed PMID: 19502153. 7: Gdynia HJ, Müller HP, Ludolph AC, Köninger H, Huber R. Quantitative muscle ultrasound in neuromuscular disorders using the parameters 'intensity', 'entropy', and 'fractal dimension'. Eur J Neurol. 2009 Oct;16(10):1151-8. doi: 10.1111/j.1468-1331.2009.02663.x. Epub 2009 May 22. PubMed PMID: 19486136. 8: Elliot TA, Cree MG, Sanford AP, Wolfe RR, Tipton KD. Milk ingestion stimulates net muscle protein synthesis following resistance exercise. Med Sci Sports Exerc. 2006 Apr;38(4):667-74. PubMed PMID: 16679981. 9: Cavalieri J, Hepworth G, Fitzpatrick LA. Synchronising oestrus with oestradiol benzoate after using a two-dose prostaglandin treatment to synchronise luteolysis in dairy heifers. Aust Vet J. 2005 Jan-Feb;83(1-2):91-6. PubMed PMID: 15971828. 10: Sun WH, Yu Q, Shen H, Ou XL, Cao DZ, Yu T, Qian C, Zhu F, Sun YL, Fu XL, Su H. Roles of Helicobacter pylori infection and cyclooxygenase-2 expression in gastric carcinogenesis. World J Gastroenterol. 2004 Oct 1;10(19):2809-13. PubMed PMID: 15334675; PubMed Central PMCID: PMC4572107. 11: Paillaud JL, Harbuzaru B, Patarin J, Bats N. Extra-large-pore zeolites with two-dimensional channels formed by 14 and 12 rings. Science. 2004 May 14;304(5673):990-2. PubMed PMID: 15143276. 12: Leverge R, Bergmann JF, Simoneau G, Tillet Y, Bonnemain B. Bioavailability of oral vs intramuscular iodinated oil (Lipiodol UF) in healthy subjects. J Endocrinol Invest. 2003;26(2 Suppl):20-6. PubMed PMID: 12762636. 13: Lukac J, Mravak-Stipetić M, Knezević M, Vrcek J, Sistig S, Ledinsky M, Kusić Z. Phagocytic functions of salivary neutrophils in oral mucous membrane diseases. J Oral Pathol Med. 2003 May;32(5):271-4. PubMed PMID: 12694350. 14: Crane J, Armson A, Brunner M, De La Ronde S, Farine D, Keenan-Lindsay L, Leduc L, Schneider C, Van Aerde J; Executive Committee of the Society of Obstetricians and Gynaecologists of Canada. Antenatal corticosteroid therapy for fetal maturation. J Obstet Gynaecol Can. 2003 Jan;25(1):45-52. English, French. PubMed PMID: 12548324. 15: Rittichier KK, Ledwith CA. Outpatient treatment of moderate croup with dexamethasone: intramuscular versus oral dosing. Pediatrics. 2000 Dec;106(6):1344-8. PubMed PMID: 11099587. 16: Palta P, Kumar M, Jailkhani S, Manik RS, Madan ML. Changes in peripheral inhibin levels and follicular development following treatment of buffalo with PMSG and Neutra-PMSG for superovulation. Theriogenology. 1997 Jul 15;48(2):233-40. PubMed PMID: 16728122. 17: Hemsén A, Modin A, Weitzberg E. Increased concentrations of endothelin-1 messenger RNA in tissues and endothelin-1 peptide in plasma in septic pigs: modulation by betamethasone. Crit Care Med. 1996 Sep;24(9):1530-6. PubMed PMID: 8797627. 18: Thomas H Jr, Schwartz E, Petrilli R. Droperidol versus haloperidol for chemical restraint of agitated and combative patients. Ann Emerg Med. 1992 Apr;21(4):407-13. PubMed PMID: 1554179. 19: Vige PM, Henrion RM. Thiamphenicol for treatment of salpingitis. Sex Transm Dis. 1984 Oct-Dec;11(4 Suppl):441-3. PubMed PMID: 6523325. 20: Braga PC, Marchi E, Scaglione F, Scarpazza G, Faravelli M, Fraschini F. Kinetics of penetration and clearance of mezlocillin in the bronchopulmonary tract. Int J Clin Pharmacol Res. 1984;4(5):361-5. PubMed PMID: 6519850. |
PubChem Compound | 25209788 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume